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Compound of Interest

Compound Name: L319

Cat. No.: B15578489 Get Quote

To Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive search of publicly available scientific literature and databases, we

have been unable to identify a compound or reagent designated as "L319" for use in cell

culture experiments. The designation "L319" is predominantly associated with a model of the

Land Rover Discovery vehicle and does not appear to correspond to any known biological

molecule, chemical compound, or experimental agent within the life sciences domain.

It is possible that "L319" may be an internal or proprietary code, a novel compound not yet

described in public literature, or a misidentification. Without a clear identification of the

molecular nature of L319, it is not possible to provide accurate and reliable application notes or

protocols regarding its use.

To proceed with your research, it is crucial to first correctly identify the substance you are

working with. We recommend the following steps:

Verify the Compound Name: Please double-check the name and any associated identifiers

(e.g., CAS number, chemical structure, supplier catalog number) for the compound you are

referring to as "L319."

Consult Internal Documentation: If "L319" is an internal designation, please refer to your

organization's internal documentation or contact the source of the compound for its chemical

identity and any available data on its biological activity.
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Contact the Supplier: If "L319" was obtained from a commercial vendor, please contact their

technical support for a certificate of analysis, safety data sheet (SDS), and any available

application notes.

Once the correct identity of the compound is established, it will be possible to search for

relevant information and develop appropriate experimental protocols.

General Guidance for Characterizing a Novel
Compound in Cell Culture
Should you identify "L319" as a novel or uncharacterized compound, the following general

experimental workflow can be adapted to determine its effects in cell culture.

Caption: A general workflow for characterizing a novel compound in cell culture.

We are committed to providing accurate and detailed scientific information. Once you have

successfully identified the compound you are working with, please feel free to submit a new

request with the correct compound name, and we will be pleased to generate the specific

application notes and protocols you require.

To cite this document: BenchChem. [Application Notes and Protocols for L319 in Cell Culture
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578489#how-to-use-l319-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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